Cas no 61889-26-7 (3-Bromo-4,6-dimethylisothiazolo5,4-bpyridine)

3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine is a heterocyclic compound featuring a fused isothiazole-pyridine core with bromine and methyl substituents. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom at the 3-position offers a versatile site for further functionalization via cross-coupling or nucleophilic substitution reactions. The methyl groups enhance steric and electronic properties, influencing selectivity in downstream applications. Its rigid, aromatic framework contributes to stability, while the heteroatom-rich system enables diverse interactions in molecular design. Suitable for use in medicinal chemistry and materials science, this compound is particularly useful for constructing complex nitrogen-containing scaffolds.
3-Bromo-4,6-dimethylisothiazolo5,4-bpyridine structure
61889-26-7 structure
Product Name:3-Bromo-4,6-dimethylisothiazolo5,4-bpyridine
CAS No:61889-26-7
MF:C8H7BrN2S
MW:243.123579263687
MDL:MFCD00854729
CID:501022
Update Time:2026-04-29

3-Bromo-4,6-dimethylisothiazolo5,4-bpyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine
    • 3-bromo-4,6-dimethyl-[1,2]thiazolo[5,4-b]pyridine
    • 3-Bromo-4,6-dimethyl-isothiazolo[5,4-b]pyridine
    • Isothiazolo[5,4-b]pyridine,3-bromo-4,6-dimethyl-
    • 3-bromo-4,6-dimethylisothiazolo[5,4-b]pyridine(SALTDATA: FREE)
    • 3-Bromo-4,6-dimethylisothiazolo5,4-bpyridine
    • MDL： MFCD00854729
    • Inchi： InChI=1S/C8H7BrN2S/c1-4-3-5(2)10-8-6(4)7(9)11-12-8/h3H,1-2H3
    • InChI Key： GQVKRDRDFJTFEZ-UHFFFAOYSA-N
    • SMILES： CC1=CC(=NC2=C1C(=NS2)Br)C

Computed Properties

  • Exact Mass: 241.95100
  • Monoisotopic Mass: 241.951
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54A^2

Experimental Properties

  • Density: 1.64
  • Boiling Point: 244.2°C at 760 mmHg
  • Flash Point: 101.5°C
  • Refractive Index: 1.679
  • PSA: 54.02000
  • LogP: 3.07060

3-Bromo-4,6-dimethylisothiazolo5,4-bpyridine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Bromo-4,6-dimethylisothiazolo5,4-bpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B800970-50mg
3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine
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50mg
 $ 50.00 2022-06-06
TRC
B800970-100mg
3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine
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TRC
B800970-500mg
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 $ 135.00 2022-06-06
Chemenu
CM275491-1g
3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine
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Chemenu
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3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine
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eNovation Chemicals LLC
Y1258255-5g
3-BROMO-4,6-DIMETHYL-ISOTHIAZOLO[5,4-B]PYRIDINE
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abcr
AB267654-1 g
3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine
 61889-26-7
1 g
 €137.20 2023-07-20
abcr
AB267654-5 g
3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine
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5 g
 €381.90 2023-07-20
abcr
AB267654-1g
3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine; .
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1g
 €137.20 2025-04-17
abcr
AB267654-5g
3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine; .
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5g
 €381.90 2025-04-17

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